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Compound of Interest

Compound Name: Tosylethyl-PE2I

Cat. No.: B1147684 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the radiosynthesis of [18F]FE-PE2I, a potent

and selective radioligand for the dopamine transporter (DAT), via nucleophilic substitution on

the tosylethyl-PE2I precursor. The protocol is intended for researchers, scientists, and

professionals involved in PET radiopharmaceutical development and production.

Overview
The synthesis of [18F]FE-PE2I from its tosylate precursor is a one-step nucleophilic fluorination

reaction. This method is amenable to automation and has been implemented on various

commercial synthesis modules, making it suitable for routine clinical production.[1][2] The

general scheme involves the reaction of azeotropically dried [18F]fluoride with Tosylethyl-PE2I
in an organic solvent at an elevated temperature, followed by purification.

Quantitative Data Summary
The following tables summarize the key quantitative parameters reported for the synthesis of

[18F]FE-PE2I using the tosylethyl precursor on different automated synthesis platforms. These

values can vary based on the specific setup, starting radioactivity, and other experimental

variables.

Table 1: Radiochemical Yield and Synthesis Time

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1147684?utm_src=pdf-interest
https://www.benchchem.com/product/b1147684?utm_src=pdf-body
https://pdfs.semanticscholar.org/5197/d762c69a015988b22eacaf39ed4fafa31613.pdf
https://pubmed.ncbi.nlm.nih.gov/34206688/
https://www.benchchem.com/product/b1147684?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis
Platform

Precursor
Amount
(mg)

Starting
[18F]F-
Activity
(GBq)

Radiochemi
cal Yield
(RCY,
decay-
corrected)

Synthesis
Time (min)

Reference

Synthera®+ 1 < 40 Up to 62% Not Specified [3][4]

Synthera®+ 1 45 ~35% Not Specified [5]

Synthera®+ Not Specified 140 16.9 ± 2.7% Not Specified [1]

GE

TRACERLab

FX2 N

1 50 - 83 39 ± 8% 70 [5][6]

Semi-

automated
Not Specified Not Specified ~20% Not Specified [7]

Table 2: Quality Control Parameters

Parameter Specification Analytical Method Reference

Radiochemical Purity > 98% HPLC

Molar Activity 925.3 ± 763 GBq/µmol HPLC [8]

Residual Solvents
Within acceptable

limits
GC [8]

pH 4.5 - 7.0 pH meter [6]

Experimental Protocol
This protocol outlines a generalized procedure for the automated synthesis of [18F]FE-PE2I.

Specific parameters may need to be optimized based on the synthesis module and local setup.

Materials and Reagents
Tosylethyl-PE2I precursor (PharmaSynth AS or other commercial supplier)[5][3]
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[18F]Fluoride produced from a cyclotron via the 18O(p,n)18F nuclear reaction[6]

Kryptofix 2.2.2 (K222)[3]

Potassium Carbonate (K2CO3)[3]

Acetonitrile (anhydrous)[3]

Dimethyl sulfoxide (DMSO, anhydrous)[3]

Ethanol (for formulation)[6]

Saline (0.9% NaCl) for injection[6]

Sodium Ascorbate (for formulation)[6]

Sterile water for injection

Sep-Pak Accell Plus QMA Light Cartridge (or equivalent anion exchange cartridge)[5]

tC18 Plus Short Cartridge (or equivalent solid-phase extraction cartridge)[5]

Semi-preparative HPLC column (e.g., ACE 5 C18-HL)[5]

Synthesis Procedure
[18F]Fluoride Trapping and Elution:

Aqueous [18F]fluoride from the cyclotron is passed through an anion exchange cartridge

(e.g., QMA) to trap the [18F]F-.[6]

The trapped [18F]F- is then eluted into the reactor vessel using a solution of Kryptofix

2.2.2 and potassium carbonate in a mixture of acetonitrile and water.[6][8]

Azeotropic Drying:

The solvent is removed from the reactor vessel by heating under a stream of nitrogen or

under vacuum. This azeotropic drying step is crucial to remove water, which can inhibit the

nucleophilic substitution reaction.[6][9] This is typically performed in two stages, first at a
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lower temperature and then at a higher temperature (e.g., 110°C) to ensure complete

dryness.[6][10]

Radiolabeling Reaction:

A solution of the Tosylethyl-PE2I precursor (typically 1 mg) in anhydrous DMSO is added

to the dried [18F]KF/K222 complex in the reactor.[6][11]

The reaction mixture is heated to a high temperature (e.g., 140°C) for a short duration

(e.g., 2.5 to 5 minutes) to facilitate the nucleophilic substitution of the tosylate group with

[18F]fluoride.[7][6][11]

Purification:

After cooling, the crude reaction mixture is diluted and purified using semi-preparative

High-Performance Liquid Chromatography (HPLC).[7][6] A C18 column is typically used

with a mobile phase consisting of a mixture of water, acetonitrile, and additives like

trifluoroacetic acid and sodium ascorbate.[6]

The fraction containing [18F]FE-PE2I is collected.

Formulation:

The collected HPLC fraction is passed through a solid-phase extraction cartridge (e.g.,

tC18) to remove the HPLC solvents.[7]

The trapped [18F]FE-PE2I is then eluted from the cartridge using ethanol.[6]

The final product is formulated in a sterile solution, typically containing saline and sodium

ascorbate as a stabilizer, with a final ethanol concentration of around 9%.[4][6] The

solution is then passed through a sterile filter into a sterile vial.[6]

Quality Control
Radiochemical Purity and Identity: Determined by analytical HPLC, comparing the retention

time of the product with a non-radioactive reference standard.[7]
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Molar Activity: Calculated from the amount of radioactivity and the mass of FE-PE2I, as

determined by HPLC with a calibrated UV detector.

Residual Solvents: Analyzed by gas chromatography (GC) to ensure levels are below

pharmacopeial limits.

pH: Measured using a calibrated pH meter.

Sterility and Endotoxin Testing: Performed according to standard pharmaceutical guidelines.

Visual Representations
Synthesis Workflow
The following diagram illustrates the key steps in the automated synthesis of [18F]FE-PE2I.

[18F]FE-PE2I Synthesis Workflow

[18F]Fluoride Preparation

Radiolabeling
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Cyclotron
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Caption: Automated synthesis workflow for [18F]FE-PE2I from Tosylethyl-PE2I.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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